Cas no 872518-57-5 (2-BENZOFURANMETHANOL, 2,3-DIHYDRO-7-HYDROXY-)
872518-57-5 structure
Product Name:2-BENZOFURANMETHANOL, 2,3-DIHYDRO-7-HYDROXY-
CAS No:872518-57-5
MF:C9H10O3
MW:166.173902988434
CID:3252473
PubChem ID:69568660
Update Time:2025-04-21
2-BENZOFURANMETHANOL, 2,3-DIHYDRO-7-HYDROXY- Chemical and Physical Properties
Names and Identifiers
-
- 2-BENZOFURANMETHANOL, 2,3-DIHYDRO-7-HYDROXY-
- SCHEMBL5794998
- DB-217389
- 872518-57-5
- 2-hydroxymethyl-2,3-dihydro-benzofuran-7-ol
-
- Inchi: 1S/C9H10O3/c10-5-7-4-6-2-1-3-8(11)9(6)12-7/h1-3,7,10-11H,4-5H2
- InChI Key: YQNYQUCGCWQKAB-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2CC1CO)O
Computed Properties
- Exact Mass: 166.062994177Da
- Monoisotopic Mass: 166.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.7Ų
2-BENZOFURANMETHANOL, 2,3-DIHYDRO-7-HYDROXY- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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